Cas no 288155-33-9 (1,3-Cyclohexanedione, 5,5-dimethyl-2-[(4-nitrophenyl)methylene]-)

• Product Name: 1,3-Cyclohexanedione, 5,5-dimethyl-2-[(4-nitrophenyl)methylene]-
• CAS No: 288155-33-9
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 1436639
• PubChem ID: 10849849
• Update Time: 2025-04-20

1,3-Cyclohexanedione, 5,5-dimethyl-2-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5-dimethyl-2-[(4-nitrophenyl)methylene]-
• 5,5-dimethyl-2-[(4-nitrophenyl)methylidene]cyclohexane-1,3-dione
• 288155-33-9
• DTXSID00445831

• Inchi： 1S/C15H15NO4/c1-15(2)8-13(17)12(14(18)9-15)7-10-3-5-11(6-4-10)16(19)20/h3-7H,8-9H2,1-2H3
• InChI Key： BOXFKQNPDYIMFF-UHFFFAOYSA-N
• SMILES： O=C1/C(=C/C2C=CC(=CC=2)[N+](=O)[O-])/C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28